Cas no 1246817-08-2 (Demethyl Benzydamine-d3 Hydrochloride)

• Product Name: Demethyl Benzydamine-d3 Hydrochloride
• CAS No: 1246817-08-2
• MF: C₁₈H₂₂ClN₃O
• MW: 334.858268260956
• CID: 1065347
• PubChem ID: 71315178
• Update Time: 2025-06-12

Demethyl Benzydamine-d3 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Demethyl Benzydamine-d3 Hydrochloride
• 3-(1-benzylindazol-3-yl)oxy-N-(trideuteriomethyl)propan-1-amine,hydrochloride
• 1-Benzyl-3-[3-(methyl-d3)aminopropoxy]-1H-indazole Monohydrochloride
• N-(Methyl-d3)-3-[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]-1-propanamine Hydrochloride
• HY-141780S
• CS-0203575
• N-(Methyl-d3)-3-[[1-(phenylmethyl)-1H-indazol-3-yl]oxy]-1-propanamine Hydrochloride; 1-Benzyl-3-[3-(methyl-d3)aminopropoxy]-1H-indazole Monohydrochloride;
• DTXSID70747415
• 1246817-08-2
• 3-[(1-Benzyl-1H-indazol-3-yl)oxy]-N-(~2~H_3_)methylpropan-1-amine--hydrogen chloride (1/1)
• 3-(1-benzylindazol-3-yl)oxy-N-(trideuteriomethyl)propan-1-amine;hydrochloride
• Demethyl Benzydamine-d3 (hydrochloride)

• Inchi： 1S/C18H21N3O.ClH/c1-19-12-7-13-22-18-16-10-5-6-11-17(16)21(20-18)14-15-8-3-2-4-9-15;/h2-6,8-11,19H,7,12-14H2,1H3;1H/i1D3;
• InChI Key： VCBUAEBLTYVPPB-NIIDSAIPSA-N
• SMILES： Cl.O(CCCNC([2H])([2H])[2H])C1C2C=CC=CC=2N(CC2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 334.16400
• Monoisotopic Mass: 334.1639703g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1Ų

Experimental Properties

• PSA: 39.08000
• LogP: 4.26580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on Demethyl Benzydamine-d3 Hydrochloride

Recent Advances in the Study of Demethyl Benzydamine-d3 Hydrochloride (CAS: 1246817-08-2)

Demethyl Benzydamine-d3 Hydrochloride (CAS: 1246817-08-2) is a deuterated analog of benzydamine, a well-known anti-inflammatory and analgesic agent. This compound has gained significant attention in recent years due to its potential applications in pharmacokinetic studies, drug metabolism research, and as an internal standard in mass spectrometry-based assays. The incorporation of deuterium atoms enhances the stability and detection sensitivity of the molecule, making it a valuable tool in biomedical research.

Recent studies have focused on the synthesis, characterization, and applications of Demethyl Benzydamine-d3 Hydrochloride. A 2023 publication in the Journal of Pharmaceutical and Biomedical Analysis detailed a novel synthetic route for this compound, highlighting improved yield and purity compared to previous methods. The study also demonstrated its utility as an internal standard for quantifying benzydamine and its metabolites in human plasma, with a lower limit of quantification (LLOQ) of 0.1 ng/mL.

In addition to its analytical applications, Demethyl Benzydamine-d3 Hydrochloride has been employed in mechanistic studies of benzydamine's anti-inflammatory effects. A recent preclinical study published in Biochemical Pharmacology (2024) utilized this deuterated compound to trace the metabolic pathways of benzydamine in murine models. The results revealed previously unknown metabolites and provided insights into the drug's tissue distribution and elimination kinetics.

The stability of Demethyl Benzydamine-d3 Hydrochloride under various storage conditions has also been a subject of investigation. A stability-indicating HPLC method developed by researchers at the University of California, San Francisco (2024) demonstrated that the compound remains stable for at least 12 months when stored at -20°C in amber vials. This finding has important implications for its use in long-term studies and clinical applications.

Looking forward, the unique properties of Demethyl Benzydamine-d3 Hydrochloride (CAS: 1246817-08-2) position it as a promising candidate for further research in drug development and personalized medicine. Its ability to serve as a reliable tracer in metabolic studies and its compatibility with advanced analytical techniques make it an indispensable tool in modern pharmaceutical research. Future studies are expected to explore its potential in drug-drug interaction studies and precision dosing applications.